Cas no 2034346-75-1 (N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide)

• Product Name: N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• CAS No: 2034346-75-1
• MF: C₂₁H₂₂F₃NO₂
• MW: 377.400096416473
• CID: 5350285
• Update Time: 2025-06-13

N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-3-(4-(trifluoromethyl)phenyl)propanamide
• N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide

• Inchi： 1S/C21H22F3NO2/c1-27-20(12-16-4-2-3-5-17(16)13-20)14-25-19(26)11-8-15-6-9-18(10-7-15)21(22,23)24/h2-7,9-10H,8,11-14H2,1H3,(H,25,26)
• InChI Key： FRPIROIOPJBREV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC(NCC1(CC2C=CC=CC=2C1)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 486
• XLogP3: 4
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide

Introduction to N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide (CAS No. 2034346-75-1)

N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2034346-75-1, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a 2-methoxy-2,3-dihydro-1H-inden-2-yl moiety and a 4-(trifluoromethyl)phenyl group, makes it a subject of intense study for potential therapeutic applications.

The N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl] part of the molecule suggests a fused heterocyclic system that could contribute to its binding affinity and selectivity in biological targets. The presence of a methyl group attached to the nitrogen atom further enhances its potential as a pharmacophore. On the other hand, the 3-[4-(trifluoromethyl)phenyl]propanamide moiety introduces a rigid aromatic ring system with a trifluoromethyl substituent, which is known to improve metabolic stability and binding interactions. This combination of structural features makes N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide a compelling candidate for drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential interactions of this compound with various biological targets. Studies have indicated that the trifluoromethyl group can enhance the binding affinity of small molecules to proteins by increasing hydrophobic interactions and reducing rotational freedom. Additionally, the indene ring system in N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide may facilitate favorable interactions with enzymes and receptors involved in critical biological pathways.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and neurological disorders. The methoxy group within the indene moiety could play a role in modulating the compound's solubility and bioavailability, which are crucial factors for its therapeutic efficacy. Furthermore, the presence of multiple aromatic rings increases the potential for π-stacking interactions, which could be exploited for designing more potent and selective drug candidates.

The synthesis of N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide presents unique challenges due to its complex structure. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. The use of protecting groups and careful regioselective strategies ensures high yields and purity, which are essential for subsequent biological evaluation.

As research progresses, N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide is expected to play a significant role in drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features and promising pharmacological properties make it a valuable scaffold for developing novel therapeutics. Collaborative efforts between synthetic chemists and biologists will be crucial in elucidating its full potential and translating laboratory findings into clinical applications.

The development of new pharmaceuticals relies heavily on innovative molecular design and interdisciplinary collaboration. N-[(2-methoxy-2,3-dihydro-1H-inden)-2 - ylmethyl]-[4-(trifluoromethyl)phenyl]propanamide exemplifies how complex organic molecules can be engineered to target specific disease mechanisms effectively. By leveraging cutting-edge synthetic techniques and computational tools, researchers continue to expand the arsenal of compounds available for therapeutic intervention.

In conclusion, N-[ ( ₂ - methoxy - ₂ , ₃ - dihydro - ₁ H - inden - ₂ - yl ) methyl ] - ₃ - [ ₄ - ( trifluoromethyl ) phenyl ] propanamide (CAS No. 203434675 ) represents a significant advancement in pharmaceutical research. Its intricate structure , combined with its promising biological activities , positions it as a key candidate for further development into novel therapeutic agents . As our understanding of molecular interactions continues to evolve , compounds like this one will undoubtedly contribute to breakthroughs in medicine and healthcare .